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Compound of Interest

Compound Name: Hexaphenyldisiloxane

Cat. No.: B154894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
applications of hexaphenyldisiloxane, with a particular focus on its relevance in
pharmaceutical sciences and materials research.

Core Chemical and Physical Properties

Hexaphenyldisiloxane is a white to off-white crystalline solid organosilicon compound.[1] Its
structure, featuring a flexible siloxane bond (Si-O-Si) flanked by six bulky phenyl groups,
imparts exceptional thermal stability and unique dielectric properties.[1] This combination of
characteristics makes it a valuable material in a range of high-performance applications.

Quantitative Physicochemical Data

The key physical and chemical properties of hexaphenyldisiloxane are summarized in the
table below for easy reference and comparison.
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Property Value Unit Source
Identifiers

CAS Number 1829-40-9 - [11(2](31[4]
EC Number 217-381-6 - [31[5]
PubChem CID 74587 - [1][6]

Molecular Properties

Molecular Formula C36H3008Si2 - [1]1[3][41[6]

Molecular Weight 534.79 - 534.81 g/mol [11[3]14116]

Physical Properties

Melting Point ~225 - 230 °C [1112][31[5]
Boiling Point 494 °C [2][5]
Density 0.8445-1.2 g/cm3 [2][5]
Refractive Index 1.680 - [2][5]
Flash Point >200 °C [21[5]
Solubility &

Partitioning

LogP (Octanol/Water

N - 4.337 - 13.47 - [5117]
Partition Coefficient)

Logio of Water

B -28.57 mol/L [7]
Solubility

Thermodynamic

Properties

Solid Phase Heat

) ) 681.00 J/mol-K [7]
Capacity (Cp,solid)

Solid Phase Molar
Entropy (S°solid,1 754.40 J/mol-K [7]
bar)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.siwinsilicone.com/pharmaceutical-synthesis.html
https://www.researchgate.net/publication/284150233_Review_of_Current_Pharmaceutical_Applications_of_Polysiloxanes_Silicones
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403785/
https://www.organic-chemistry.org/synthesis/O1Si/silylethers.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403785/
https://www.mddionline.com/materials/silicones-for-drug-delivery-applications
https://www.siwinsilicone.com/pharmaceutical-synthesis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12156025/
https://www.siwinsilicone.com/pharmaceutical-synthesis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403785/
https://www.organic-chemistry.org/synthesis/O1Si/silylethers.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC12156025/
https://www.siwinsilicone.com/pharmaceutical-synthesis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403785/
https://www.organic-chemistry.org/synthesis/O1Si/silylethers.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC12156025/
https://www.siwinsilicone.com/pharmaceutical-synthesis.html
https://www.researchgate.net/publication/284150233_Review_of_Current_Pharmaceutical_Applications_of_Polysiloxanes_Silicones
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403785/
https://www.mddionline.com/materials/silicones-for-drug-delivery-applications
https://www.researchgate.net/publication/284150233_Review_of_Current_Pharmaceutical_Applications_of_Polysiloxanes_Silicones
https://www.mddionline.com/materials/silicones-for-drug-delivery-applications
https://www.researchgate.net/publication/284150233_Review_of_Current_Pharmaceutical_Applications_of_Polysiloxanes_Silicones
https://www.mddionline.com/materials/silicones-for-drug-delivery-applications
https://www.researchgate.net/publication/284150233_Review_of_Current_Pharmaceutical_Applications_of_Polysiloxanes_Silicones
https://www.mddionline.com/materials/silicones-for-drug-delivery-applications
https://www.researchgate.net/publication/284150233_Review_of_Current_Pharmaceutical_Applications_of_Polysiloxanes_Silicones
https://www.mddionline.com/materials/silicones-for-drug-delivery-applications
https://www.mddionline.com/materials/silicones-for-drug-delivery-applications
https://www.nbinno.com/article/silane-coupling-agents/siloxane-biomedical-applications-beyond-traditional-as
https://www.nbinno.com/article/silane-coupling-agents/siloxane-biomedical-applications-beyond-traditional-as
https://www.nbinno.com/article/silane-coupling-agents/siloxane-biomedical-applications-beyond-traditional-as
https://www.nbinno.com/article/silane-coupling-agents/siloxane-biomedical-applications-beyond-traditional-as
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis and Analysis: Experimental Protocols

Synthesis of Hexaphenyldisiloxane via Condensation of
Triphenylsilanol

A common and effective method for the synthesis of hexaphenyldisiloxane is the base-
catalyzed condensation of triphenylsilanol. This reaction involves the elimination of a water
molecule from two molecules of triphenylsilanol to form the siloxane bond.

Experimental Protocol:

o Reactants: Triphenylsilanol, a suitable base catalyst (e.g., a small amount of a strong base
like sodium hydroxide or potassium hydroxide), and a high-boiling point solvent (e.g., toluene
or xylene) to facilitate the removal of water.

o Apparatus: A round-bottom flask equipped with a Dean-Stark apparatus, a condenser, a
magnetic stirrer, and a heating mantle.

e Procedure:
o Triphenylsilanol is dissolved in the chosen solvent in the round-bottom flask.
o A catalytic amount of the base is added to the solution.

o The mixture is heated to reflux. The water formed during the condensation reaction is
azeotropically removed using the Dean-Stark apparatus.

o The reaction is monitored for completion, typically by observing the cessation of water
collection.

o Upon completion, the reaction mixture is cooled, and the catalyst is neutralized or
removed by washing with water.

o The organic solvent is removed under reduced pressure.

o The crude hexaphenyldisiloxane is then purified, usually by recrystallization from a
suitable solvent (e.g., a mixture of ethanol and benzene), to yield the final product as a
crystalline solid.
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Analytical Method: High-Performance Liquid
Chromatography (HPLC)

The purity of synthesized hexaphenyldisiloxane can be effectively determined using
reversed-phase high-performance liquid chromatography (RP-HPLC).

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-
phase column, and a data acquisition system.

o Mobile Phase: A mixture of acetonitrile and water is a common mobile phase for the analysis
of non-polar compounds like hexaphenyldisiloxane. The exact ratio can be optimized, for
instance, starting with a gradient of increasing acetonitrile concentration.

o Sample Preparation: A dilute solution of the hexaphenyldisiloxane sample is prepared in a
suitable solvent that is miscible with the mobile phase, such as acetonitrile or
tetrahydrofuran.

e Chromatographic Conditions:

o

Column: C18, 5 ym particle size, 4.6 x 250 mm.

[¢]

Flow Rate: 1.0 mL/min.

[¢]

Detection Wavelength: UV detection at a wavelength where the phenyl groups show
strong absorbance, typically around 254 nm.

o

Injection Volume: 10-20 pL.

» Analysis: The retention time and peak purity of the main component are analyzed to
determine the identity and purity of the hexaphenyldisiloxane sample.

Applications of Hexaphenyldisiloxane

The unique properties of hexaphenyldisiloxane lend it to a variety of applications across
different scientific and industrial fields.
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Materials Science and Electronics

With its exceptional thermal stability and excellent dielectric properties, hexaphenyldisiloxane
is utilized in the manufacturing of high-performance materials.[1] It serves as a key
intermediate in the synthesis of advanced silicone polymers, enhancing their mechanical
strength and thermal resistance.[1] These polymers find use in:

o Electronics: As insulating materials for electronic components, enhancing durability and
efficiency.[1]

» Coatings and Adhesives: To improve durability and resistance to environmental factors.[1]

e Sealants and Specialty Lubricants: For high-temperature applications.

Chemical Synthesis

Hexaphenyldisiloxane is a useful building block in organic and inorganic synthesis. It has
been used as a catalyst in the preparation of pyrite (FeSz) and in the synthesis of cross-linked
porous polymers for water treatment applications. It is also a precursor for flame-retardant resin
compositions.

Role in Drug Development and Pharmaceutical Sciences

In the pharmaceutical industry, silicones, in general, are valued for their biocompatibility,
stability, and non-toxicity.[1] While specific applications of hexaphenyldisiloxane in drug
formulations are not extensively documented in publicly available literature, its properties
suggest potential roles as a functional excipient. Excipients are inactive ingredients that are
crucial for the formulation of a final dosage form, influencing its stability, bioavailability, and
manufacturability.

The lipophilic nature of the phenyl groups in hexaphenyldisiloxane could be leveraged in:

o Controlled-Release Drug Delivery Systems: The hydrophobic character of
hexaphenyldisiloxane could be utilized to modulate the release of drugs from a formulation
matrix. Silicones are known to be used in such systems to allow for the slow release of
active pharmaceutical ingredients (APISs).
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» Improving Solubility and Bioavailability: As a carrier or excipient, it could potentially enhance
the solubility of poorly water-soluble drugs.

o Topical Formulations: Its properties could be beneficial in creams and ointments, providing a
stable and inert base.

o Medical Device Coatings: The biocompatibility and stability of related silicone compounds
make them suitable for coating medical devices to reduce friction or prevent adhesion.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of hexaphenyldisiloxane from
triphenylsilanol.
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Caption: Synthesis workflow for hexaphenyldisiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154894#hexaphenyldisiloxane-chemical-properties-
and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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